Ethyl 5-azido-4,4-difluoropentanoate

• IUPAC Name: ethyl 5-azido-4,4-difluoropentanoate
• InChI: InChI=1S/C7H11F2N3O2/c1-2-14-6(13)3-4-7(8,9)5-11-12-10/h2-5H2,1H3
• InChI Key: VAIRAFOBTFPAES-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(CN=[N+]=[N-])(F)F
• Molecular Formula: C7H11F2N3O2
• Molecular Weight: 207.18 g/mol
• CAS No.: 2167346-38-3

Description

Ethyl 5-azido-4,4-difluoropentanoate is a chemical compound with the formula C7H11F2N3O2 and a molecular weight of 207.18 g/mol. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Synthesis and Chemical Transformations

• Azido compounds are pivotal in organic synthesis, serving as precursors or intermediates in the synthesis of various heterocyclic compounds. For instance, the synthesis of 5-ethoxy-4-(trifluoromethyl)-2-oxazolecarboxylic acid from corresponding ethyl esters demonstrates the utility of azido compounds in generating trifluoromethyl-substituted heterocycles with potential applications in medicinal chemistry and material science (Shi, Xu, & Xu, 1991).

Photochemical Applications

• The photolysis of azido compounds, such as ethyl 3-azido-4,6-difluorobenzoate, can lead to regioselective formation of novel structures. This process underscores the role of azido groups in facilitating photochemical transformations, which can be harnessed in the synthesis of complex molecules (Andersson et al., 2017).

Material Science and Engineering

• Azido-functionalized compounds find applications in the development of advanced materials, such as in the case of cellulose-based scaffolds for biofabrication. The introduction of azide and alkyne pendant functional groups onto cellulose demonstrates the potential of "click" chemistry in creating novel biomaterials with improved properties (Nada et al., 2018).

Environmental Science

• Azido compounds are also relevant in environmental science, particularly in the study of indoor and outdoor air concentrations of persistent organic pollutants. Research on perfluorinated sulfonamides, which contain azido groups, highlights the environmental persistence and human exposure risks of such chemicals (Shoeib et al., 2005).

Mechanism of Action

Target of Action

Ethyl 5-azido-4,4-difluoropentanoate is a synthetic intermediate Azido compounds are generally known for their wide variety of applications, such as in amine, imine, oxazole, pyrazole, triazole, pyrimidine, pyrazine, and amide alkaloid formation .

Mode of Action

Α-azido ketones, a class of compounds to which this compound belongs, are known to react with terminal alkynes and afford 1,2,3-triazoles in moderate to good yields through copper (i) catalyzed alkyne-azide 1,3-cycloaddition reaction .

Biochemical Pathways

Α-azido ketones have been employed for the synthesis of a number of biologically important heterocyclic compounds .

Action Environment

Environmental factors can significantly influence the behavior and efficacy of chemical compounds .